(R)-1-(4-(4-(Hydroxymethyl)-1,3,2-dioxaborolan-2-YL)phenyl)guanidine

• Molecular Formula: C10H14BN3O3
• Molecular Weight: 235.05 g/mol
• IUPAC Name: 2-[4-[(4R)-4-(hydroxymethyl)-1,3,2-dioxaborolan-2-yl]phenyl]guanidine
• InChI: InChI=1S/C10H14BN3O3/c12-10(13)14-8-3-1-7(2-4-8)11-16-6-9(5-15)17-11/h1-4,9,15H,5-6H2,(H4,12,13,14)/t9-/m1/s1
• InChI Key: PTRUIYBNRUNGLM-SECBINFHSA-N
• Isomeric SMILES: B1(OC[C@H](O1)CO)C2=CC=C(C=C2)N=C(N)N
• Canonical SMILES: B1(OCC(O1)CO)C2=CC=C(C=C2)N=C(N)N

Description

®-1-(4-(4-(HYDROXYMETHYL)-1,3,2-DIOXABOROLAN-2-YL)PHENYL)GUANIDINE is a complex organic compound that features a guanidine group and a boronate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-1-(4-(4-(HYDROXYMETHYL)-1,3,2-DIOXABOROLAN-2-YL)PHENYL)GUANIDINE typically involves the following steps:

Formation of the Boronate Ester: The boronate ester can be synthesized by reacting phenylboronic acid with a diol, such as ethylene glycol, under acidic conditions.

Introduction of the Guanidine Group: The guanidine group can be introduced through a guanylation reaction, where an amine reacts with a carbodiimide in the presence of a catalyst.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes:

Catalytic Processes: Utilizing transition metal catalysts to enhance the efficiency of the guanylation reaction.

Purification Techniques: Employing methods such as recrystallization and chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxymethyl group in the compound can undergo oxidation to form an aldehyde or carboxylic acid.

Reduction: The guanidine group can be reduced to form an amine.

Substitution: The phenyl ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Lithium aluminum hydride or sodium borohydride for reduction reactions.

Electrophiles: Nitric acid for nitration, halogens for halogenation.

Major Products

Oxidation Products: Aldehydes and carboxylic acids.

Reduction Products: Amines.

Substitution Products: Nitro compounds and halogenated derivatives.

Scientific Research Applications

Chemistry

Catalysis: The compound can act as a ligand in metal-catalyzed reactions, enhancing the reactivity and selectivity of the catalyst.

Organic Synthesis: Used as a building block for the synthesis of more complex molecules.

Biology and Medicine

Drug Development: Potential applications in the development of pharmaceuticals due to its unique structural properties.

Biological Studies: Used in studies to understand the interaction of guanidine compounds with biological molecules.

Industry

Material Science: Applications in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of ®-1-(4-(4-(HYDROXYMETHYL)-1,3,2-DIOXABOROLAN-2-YL)PHENYL)GUANIDINE involves its interaction with molecular targets through hydrogen bonding and coordination with metal centers. The guanidine group acts as a strong base, facilitating various chemical transformations . The boronate ester can form reversible covalent bonds with diols, making it useful in sensing and separation applications .

Comparison with Similar Compounds

Similar Compounds

Guanidine Derivatives: Compounds such as tetramethylguanidine and 1,1,3,3-tetramethylguanidine.

Boronate Esters: Compounds like phenylboronic acid and its derivatives.

Uniqueness

Structural Features: The combination of a guanidine group and a boronate ester in a single molecule is unique and provides distinct reactivity and binding properties.

Applications: The compound’s ability to act as both a ligand and a reactive intermediate makes it versatile in various fields of research and industry.